Cas no 2172601-05-5 (3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol)

• Product Name: 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol
• CAS No: 2172601-05-5
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6050749
• PubChem ID: 165599185
• Update Time: 2025-10-24

3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol
• 2172601-05-5
• EN300-1647470

• Inchi： 1S/C8H18N2O/c1-6(2)7(3,9)8(11)4-10-5-8/h6,10-11H,4-5,9H2,1-3H3
• InChI Key： ZBMCJUUGWNYLQK-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C(C)(C(C)C)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol

Introduction to 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol (CAS No. 2172601-05-5)

3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol, with the CAS number 2172601-05-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the amino and methylbutan groups in its structure imparts specific chemical and biological characteristics that make it a promising candidate for various research and development activities.

The amino group in 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol plays a crucial role in its reactivity and interaction with biological systems. Amino groups are known for their ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to target proteins. This property is particularly important in drug design, where the ability to form stable complexes with receptors or enzymes is essential for therapeutic efficacy.

The methylbutan group, on the other hand, adds steric bulk to the molecule, which can influence its conformational flexibility and interactions with biological targets. Steric effects can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These factors are critical in determining the bioavailability and safety profile of a drug candidate.

Recent studies have explored the potential applications of 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol in various therapeutic areas. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play a central role in signal transduction pathways and are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol to interact with GPCRs could make it a valuable tool for developing new treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In addition to its potential as a GPCR ligand, 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol has also shown promise in the field of antimicrobial research. The unique structure of this compound may provide new avenues for developing antibiotics that can overcome resistance mechanisms employed by pathogenic bacteria. Antibiotic resistance is a growing global health concern, and the discovery of novel compounds with potent antimicrobial activity is crucial for addressing this challenge.

Another area of interest is the use of 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can improve the pharmacological properties of a drug by enhancing its stability, reducing side effects, or targeting specific tissues or organs. The structural features of 3-(2-amino-3-methylbutan-2-yl)azetidin-3-ol make it an attractive candidate for prodrug design strategies.

The synthesis of 3-(2-amino-3-methylbutan-2-yl)azetidin-3-oL has been reported using various methodologies. One common approach involves the reaction of an azetidine derivative with an appropriate amino acid or amine-containing reagent. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize reaction conditions to achieve high-quality material suitable for further studies.

In conclusion, 3-(2-amino-3-methylbutan-2-yL)azetidin-eOL (CAS No. 2172601-e5-e5) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features and potential biological activities make it an important subject of ongoing research. As new findings continue to emerge, this compound may play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.